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Compound of Interest

Compound Name: (Dimethylamino)acetone

Cat. No.: B100619 Get Quote

Essential Safety and Handling Guide for
(Dimethylamino)acetone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (Dimethylamino)acetone, tailored for researchers, scientists, and

drug development professionals. Following these steps will ensure safe laboratory practices

and mitigate potential hazards.

Chemical and Physical Properties
A summary of key quantitative data for (Dimethylamino)acetone is provided in the table below

for easy reference.
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Property Value

CAS Number 15364-56-4

Molecular Formula C₅H₁₁NO

Molecular Weight 101.15 g/mol [1][2]

Appearance Colorless to pale yellow liquid[3]

Odor Amine-like

Boiling Point 119-120 °C

Density 0.883 g/mL at 25 °C

Flash Point 86 °F

Storage Temperature −20°C

Hazard Identification and Personal Protective Equipment
(PPE)
(Dimethylamino)acetone is classified as a flammable liquid and a skin irritant.[1] Adherence to

proper PPE is mandatory to ensure personal safety.
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Hazard Required PPE

Flammable Liquid

Flame-resistant lab coat. Work in a well-

ventilated area, away from heat, sparks, and

open flames.[4][5]

Skin Irritant

Chemical-resistant gloves (butyl rubber or

neoprene recommended).[5][6] Inspect gloves

before each use.

Eye Contact
Chemical splash goggles. A face shield should

be worn if there is a risk of splashing.[5][7]

Inhalation

Use in a chemical fume hood. If engineering

controls are insufficient, a NIOSH-approved

respirator with an organic vapor cartridge is

required.[7][8]

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling and disposal of

(Dimethylamino)acetone.

Handling and Storage Protocol
Engineering Controls: Always handle (Dimethylamino)acetone in a well-ventilated

laboratory fume hood.[9]

Grounding: To prevent static discharge, which can be an ignition source, ensure that

containers are properly grounded and bonded during transfer.[4]

Safe Storage: Store in a cool, dry, and well-ventilated area away from heat and ignition

sources.[4][10] Keep containers tightly closed.[4]

Personal Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in

areas where the chemical is handled or stored.[10]

Spill and Emergency Procedures
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Small Spills:

Evacuate the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,

vermiculite).[8][10]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[4][11]

Large Spills:

Evacuate the laboratory and notify emergency personnel immediately.

Prevent the spill from entering drains or waterways.

First Aid:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15-20 minutes.[4][12] Seek medical attention if

irritation persists.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[4][8] Remove contact lenses if present and easy to do.[12] Seek immediate

medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[4][13]

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water.[12] Seek immediate medical

attention.

Disposal Plan
(Dimethylamino)acetone is considered hazardous waste and must be disposed of

accordingly.
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Waste Collection: Collect waste (Dimethylamino)acetone and any contaminated materials

in a designated, properly labeled, and sealed hazardous waste container.[14]

Licensed Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal

facility.[14][15] Do not dispose of (Dimethylamino)acetone down the drain.[15]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow for the safe handling and disposal of

(Dimethylamino)acetone.
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Safe Handling and Disposal Workflow for (Dimethylamino)acetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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